Cas no 118842-95-8 (2-methoxy-6-[2-(4-methoxyphenyl)ethyl]benzamide)

2-methoxy-6-[2-(4-methoxyphenyl)ethyl]benzamide Properties

Names and Identifiers

• 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]benzamide
• Benzamide, 2-methoxy-6-[2-(4-methoxyphenyl)ethyl]-
• LogP
• 2-METHOXY-6-[2-(4-METHOXY-PHENYL)-ETHYL]-BENZAMIDE
• 118842-95-8
• MFCD12546842
• 2-Methoxy-6-(4-methoxyphenethyl)benzamide
• 2-Methoxy-6-[2-(4-methoxy-phenyl)-ethyl]-benzamide
• AKOS025213989
• 2-Methoxy-6-[2-(4-methoxyphenyl)ethyl]benzamide
• +Expand

• InChIKey： SWDACVLEYBKPBL-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H19NO3/c1-20-14-10-7-12(8-11-14)6-9-13-4-3-5-15(21-2)16(13)17(18)19/h3-5,7-8,10-11H,6,9H2,1-2H3,(H2,18,19)
• SMILES： COC1=CC=C(C=C1)CCC2=C(C(=CC=C2)OC)C(=O)N

Computed Properties

• Exact Mass: 285.13657
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 285.13649347g/mol
• Heavy Atom Count: 21
• Complexity: 326
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55